![molecular formula C12H13ClN2O2S B5112623 3-[(2-aminoethyl)thio]-1-(3-chlorophenyl)-2,5-pyrrolidinedione](/img/structure/B5112623.png)
3-[(2-aminoethyl)thio]-1-(3-chlorophenyl)-2,5-pyrrolidinedione
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Overview
Description
3-[(2-aminoethyl)thio]-1-(3-chlorophenyl)-2,5-pyrrolidinedione, also known as TAPP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields of research. TAPP is a heterocyclic compound that contains a pyrrolidine ring and a thioether group, making it an interesting molecule to study.
Mechanism of Action
The mechanism of action of 3-[(2-aminoethyl)thio]-1-(3-chlorophenyl)-2,5-pyrrolidinedione is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This compound has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the growth and proliferation of cancer cells. In addition, this compound has been shown to have antiviral effects, as it can inhibit the replication of certain viruses.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-[(2-aminoethyl)thio]-1-(3-chlorophenyl)-2,5-pyrrolidinedione in lab experiments is its ability to selectively target cancer cells. This compound has been shown to have minimal toxicity to normal cells, making it a potential candidate for the development of new cancer treatments. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for 3-[(2-aminoethyl)thio]-1-(3-chlorophenyl)-2,5-pyrrolidinedione research. One potential direction is the development of new cancer treatments based on this compound. This compound has been shown to have anticancer properties, and further research could lead to the development of new therapies for cancer patients. Another potential direction is the development of new antiviral agents based on this compound. This compound has been shown to inhibit the replication of certain viruses, and further research could lead to the development of new treatments for viral infections. Finally, further research could be conducted to better understand the mechanism of action of this compound and its potential use in other fields of research.
Synthesis Methods
The synthesis of 3-[(2-aminoethyl)thio]-1-(3-chlorophenyl)-2,5-pyrrolidinedione involves the reaction of 3-chlorophenylacetic acid with thioethanol and sodium hydride, followed by the reaction with phthalic anhydride and ammonia. This process results in the formation of this compound as a white crystalline powder with a melting point of 145-147°C.
Scientific Research Applications
3-[(2-aminoethyl)thio]-1-(3-chlorophenyl)-2,5-pyrrolidinedione has been studied extensively for its potential use in various fields of research. One of the most significant applications of this compound is in the field of medicinal chemistry. This compound has been shown to have anticancer properties, making it a potential candidate for the development of new cancer treatments. This compound has also been studied for its potential use as an antiviral agent, as it has been shown to inhibit the replication of certain viruses.
properties
IUPAC Name |
3-(2-aminoethylsulfanyl)-1-(3-chlorophenyl)pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN2O2S/c13-8-2-1-3-9(6-8)15-11(16)7-10(12(15)17)18-5-4-14/h1-3,6,10H,4-5,7,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFQLMUNSFFZSNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)N(C1=O)C2=CC(=CC=C2)Cl)SCCN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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